Cas no 74862-27-4 (1H-Indole-3-carboximidic acid methyl ester)

1H-Indole-3-carboximidic acid methyl ester structure
74862-27-4 structure
Product Name:1H-Indole-3-carboximidic acid methyl ester
CAS No:74862-27-4
MF:C10H10N2O
MW:174.199202060699
CID:2103988
Update Time:2023-11-18

1H-Indole-3-carboximidic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboximidic acid methyl ester
    • 1H-Indole-3-carboximidic acid, methyl ester
    • FCH1247874
    • 1H-indole-3-carboximidic acid, methyl ester, hydrochloride
    • CID 135802643
    • Inchi: 1S/C10H10N2O/c1-13-10(11)8-6-12-9-5-3-2-4-7(8)9/h2-6,11-12H,1H3
    • InChI Key: DJYCPSULZRWRJK-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CNC2C=CC=CC=21)=N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 205
  • XLogP3: 2.7
  • Topological Polar Surface Area: 48.9

Experimental Properties

  • Density: 1.21±0.1 g/cm3(Predicted)
  • Melting Point: 159-195 °C
  • Boiling Point: 312.1±34.0 °C(Predicted)
  • pka: 15.62±0.30(Predicted)
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